Cas no 881482-97-9 (N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 881482-97-9
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5438733
• Update Time: 2025-07-02

N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-N-(3-methoxypropyl)-3-oxo-
• N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• Inchi： 1S/C14H18N2O3S/c1-19-8-4-7-15-13(17)9-12-14(18)16-10-5-2-3-6-11(10)20-12/h2-3,5-6,12H,4,7-9H2,1H3,(H,15,17)(H,16,18)
• InChI Key： MOFVCICYFOZZIN-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)C1CC(NCCCOC)=O

Additional information on N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

Recent Advances in the Study of N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS: 881482-97-9)

The compound N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS: 881482-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's unique structural features, which include a benzothiazine core and a methoxypropyl acetamide side chain. These structural elements are believed to contribute to its interaction with specific biological targets, particularly in the context of inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in oxidative stress pathways, suggesting its potential as a neuroprotective agent.

In terms of synthesis, researchers have developed optimized protocols for the production of N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, ensuring high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These methodological advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed promising results. In vitro assays indicate that the compound has a favorable safety profile, with low cytotoxicity observed in human cell lines. Furthermore, in vivo studies using rodent models have demonstrated its ability to cross the blood-brain barrier, a crucial attribute for targeting central nervous system disorders. These findings position the compound as a viable candidate for further drug development.

Despite these advancements, challenges remain. The compound's metabolic stability and pharmacokinetic properties require further optimization to enhance its therapeutic efficacy. Ongoing research is focused on structural modifications to improve its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3-methoxypropyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS: 881482-97-9) represents a promising avenue for drug discovery, particularly in the treatment of neurodegenerative and inflammatory conditions. Continued research and development efforts will be essential to fully realize its therapeutic potential.